Cas no 878062-55-6 (N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide)

N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide structure
878062-55-6 structure
Product Name:N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide
CAS No:878062-55-6
MF:C16H21N3O4
MW:319.355643987656
CID:5510239
Update Time:2025-07-25

N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]morpholine-4-carboxamide
    • N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide
    • Inchi: 1S/C16H21N3O4/c1-22-14-4-2-13(3-5-14)19-11-12(10-15(19)20)17-16(21)18-6-8-23-9-7-18/h2-5,12H,6-11H2,1H3,(H,17,21)
    • InChI Key: QBMYTLPPJJXQHJ-UHFFFAOYSA-N
    • SMILES: C1OCCN(C(NC2CC(=O)N(C3=CC=C(OC)C=C3)C2)=O)C1

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N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide Related Literature

Additional information on N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide

Comprehensive Overview of N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide (CAS No. 878062-55-6)

N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide (CAS No. 878062-55-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidinone and morpholine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's 4-methoxyphenyl group is a notable structural component, often associated with enhanced pharmacokinetic properties. This moiety is frequently studied in the context of central nervous system (CNS) drug design, a hot topic in modern pharmacology. With the rising demand for novel neurotherapeutic agents, compounds like N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide are being scrutinized for their potential to cross the blood-brain barrier (BBB)—a critical factor in CNS drug efficacy.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and modulators for treating chronic diseases. The 5-oxopyrrolidin-3-yl segment of this compound suggests possible interactions with enzymes or receptors involved in inflammatory or metabolic disorders. This aligns with current trends in precision medicine, where researchers seek compounds with high specificity to minimize off-target effects.

From a synthetic chemistry perspective, N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide exemplifies the convergence of heterocyclic chemistry and amide bond formation. Its synthesis often involves multi-step protocols, including N-alkylation and carboxamide coupling, which are fundamental techniques in medicinal chemistry. These methods are frequently searched by students and professionals in organic synthesis forums, reflecting the compound's relevance in academic and industrial settings.

The morpholine-4-carboxamide fragment is another highlight, as morpholine derivatives are known for their versatility in drug design. This structural motif is commonly found in kinase inhibitors and G-protein-coupled receptor (GPCR) ligands, two major classes of therapeutic agents. Given the increasing focus on targeted cancer therapies and personalized medicine, this compound's potential applications in oncology research cannot be overlooked.

Analytical characterization of CAS No. 878062-55-6 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods are essential for confirming the compound's purity and structural integrity, which are critical for reproducible research outcomes. Discussions about these techniques dominate scientific search queries, underscoring their importance in quality control.

In the context of green chemistry, researchers are also investigating sustainable synthetic routes for compounds like N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide. Topics such as catalyst optimization, solvent reduction, and atom economy are frequently explored in relation to its production. These efforts align with global initiatives to reduce the environmental impact of pharmaceutical manufacturing.

As the demand for bioactive small molecules continues to rise, N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmorpholine-4-carboxamide remains a compound of significant interest. Its structural complexity and potential therapeutic applications make it a valuable subject for ongoing research. Whether in academic laboratories or industrial R&D departments, this compound exemplifies the innovation driving modern drug discovery.

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